Cas no 1766-91-2 (3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide)

3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide structure
1766-91-2 structure
Product Name:3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
CAS No:1766-91-2
MF:C13H18F3N3O4S2
MW:401.424931049347
CID:154864
PubChem ID:4726
Update Time:2025-04-19

3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide
    • 1,1-dioxo-3-pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-1λ<sup>6</sup>,2,4-benzothiadiazine-7-sulfonamide
    • 2H-1,2,4-Benzothiadiazine-7-sulfonamide,3,4-dihydro-3-pentyl-6-(trifluoromethyl)-, 1,1-dioxide
    • 3-Pentyl-7-sulfamoyl-6-trifluormethyl-3,4-dihydro-1,2,4-benzothiadiazin-1,1-dioxid
    • FT 124
    • penflutizide
    • Penfluzide
    • Pentylhydroflumethiazide
    • SCHEMBL49138
    • PENFLUTIZIDE [WHO-DD]
    • BRN 0769946
    • NCGC00183012-01
    • AKHXXQAIVSMYIS-UHFFFAOYSA-N
    • Tox21_113292
    • NS00009307
    • Penflutizida
    • FT-124
    • Penflutizidum [INN-Latin]
    • Penflutizide (JAN/INN)
    • (+/-)-PENTFLUTIZIDE
    • 3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide1,1-dioxide
    • PENFLUTIZIDE [INN]
    • Penflutizida [INN-Spanish]
    • PENFLUTIZIDE [MART.]
    • Penflutizidum
    • 3,4-Dihydro-3-pentyl-6-(trifluoromethyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
    • 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 3,4-dihydro-3-pentyl-6-(trifluoromethyl)-, 1,1-dioxide
    • DTXSID3048815
    • 3-n-pentyl-6-trifluoromethyl-7-sulfamyl-3,4- dihydro-1,2,4-benzothiadiazine-1,1-dioxide
    • 1,1-dioxo-3-pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
    • EINECS 217-186-6
    • Q27271415
    • 1766-91-2
    • Penflutizide [INN:JAN]
    • DTXCID0028741
    • Penflutizid
    • CHEMBL2107203
    • D01241
    • 91NGD0O6FZ
    • UNII-91NGD0O6FZ
    • CAS-1766-91-2
    • PENFLUTIZIDE [JAN]
    • Inchi: 1S/C13H18F3N3O4S2/c1-2-3-4-5-12-18-9-6-8(13(14,15)16)10(24(17,20)21)7-11(9)25(22,23)19-12/h6-7,12,18-19H,2-5H2,1H3,(H2,17,20,21)
    • InChI Key: AKHXXQAIVSMYIS-UHFFFAOYSA-N
    • SMILES: S1(C2C=C(C(C(F)(F)F)=CC=2NC(CCCCC)N1)S(N)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 401.06900
  • Monoisotopic Mass: 401.069082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 135

Experimental Properties

  • Density: 1.411
  • Boiling Point: 547.4°C at 760 mmHg
  • Flash Point: 284.8°C
  • Refractive Index: 1.516
  • PSA: 135.12000
  • LogP: 5.29170

3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-Pentyl-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.